(E)-1-(3-(1H-pyrrol-1-yl)-2-(p-tolyl)pyrrolo[3,4-c]pyrazol-5(2H,4H,6H)-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-[2-(4-methylphenyl)-3-pyrrol-1-yl-4,6-dihydropyrrolo[3,4-c]pyrazol-5-yl]-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C23H20N4OS/c1-17-6-8-18(9-7-17)27-23(25-12-2-3-13-25)20-15-26(16-21(20)24-27)22(28)11-10-19-5-4-14-29-19/h2-14H,15-16H2,1H3/b11-10+
• InChI Key: BCRHKVVOCDQKGU-ZHACJKMWSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C3CN(CC3=N2)C(=O)C=CC4=CC=CS4)N5C=CC=C5
• Isomeric SMILES: CC1=CC=C(C=C1)N2C(=C3CN(CC3=N2)C(=O)/C=C/C4=CC=CS4)N5C=CC=C5
• Molecular Formula: C23H20N4OS
• Molecular Weight: 400.5 g/mol
• CAS No.: 1334377-26-2

Description

(E)-1-(3-(1H-pyrrol-1-yl)-2-(p-tolyl)pyrrolo[3,4-c]pyrazol-5(2H,4H,6H)-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C23H20N4OS and its molecular weight is 400.5. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Compounds containing thiophene, pyrazole, and other related heterocyclic structures have demonstrated significant antimicrobial activity. Research indicates that such compounds can be effective against various fungal and bacterial strains. For instance, the microwave-assisted synthesis of substituted benzofuran-3(2H)-ones, which are structurally related to the compound , showed promising antimicrobial properties (Ashok et al., 2016).

Antioxidant and Anti-Inflammatory Properties

Studies on chalcones, pyrazoles, and pyrimidines, which share structural similarities with the compound of interest, have reported significant antioxidant and anti-inflammatory activities. These compounds exhibited promising results in various in vitro and in vivo tests, showcasing their potential as therapeutic agents (Shehab et al., 2018).

Anticancer Potential

Research has also explored the anticancer potential of compounds with related structures. For example, chalcone-pyrrole and pyrazoline-pyrrole derivatives have been studied for their cytostatic activities against a full range of NCI 60 cancer cell lines, demonstrating significant antiproliferative activity against various cancer cell lines (Rasal et al., 2021).

Applications in Material Science

The compound's structural elements also find applications in material science. For instance, studies on polymers based on pyrrole and thiophene have shown that they possess unique properties such as electrical conductivity and thermal stability, making them suitable for various applications in electronics and materials engineering (Pandule et al., 2014).